1-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}-2-[4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-yl]ethanone

• Molecular Formula: C21H26ClN3O4S
• Molecular Weight: 452.0 g/mol
• IUPAC Name: 1-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-2-(4-pyrrol-1-yloxan-4-yl)ethanone
• InChI: InChI=1S/C21H26ClN3O4S/c22-18-3-5-19(6-4-18)30(27,28)25-13-11-23(12-14-25)20(26)17-21(7-15-29-16-8-21)24-9-1-2-10-24/h1-6,9-10H,7-8,11-17H2
• InChI Key: UYBPPRTYJXYZQH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CC(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl)N4C=CC=C4

Description

1-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}-2-[4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-yl]ethanone is a complex organic compound that features a piperazine ring, a pyrrole moiety, and a sulfonyl group

Preparation Methods

The synthesis of 1-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}-2-[4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-yl]ethanone involves multiple steps. The general synthetic route includes the following steps:

Formation of the piperazine ring: This can be achieved through a Mannich reaction, which involves the condensation of formaldehyde, a secondary amine, and a compound containing an active hydrogen atom.

Introduction of the sulfonyl group: This step typically involves the reaction of the piperazine derivative with a sulfonyl chloride in the presence of a base.

Attachment of the pyrrole moiety: This can be done through a nucleophilic substitution reaction where the pyrrole derivative is introduced to the piperazine-sulfonyl intermediate.

Chemical Reactions Analysis

1-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}-2-[4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-yl]ethanone undergoes various types of chemical reactions:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the piperazine and pyrrole moieties.

Scientific Research Applications

1-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}-2-[4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-yl]ethanone has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential use as a pharmaceutical agent due to its unique structural features.

Biological Research: It is used in various biological assays to study its effects on different biological pathways.

Industrial Applications: The compound can be used as an intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of 1-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}-2-[4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-yl]ethanone involves its interaction with specific molecular targets. The compound is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

1-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}-2-[4-(1H-pyrrol-1-yl)tetrahydro-2H-pyran-4-yl]ethanone can be compared with other similar compounds such as:

2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione: This compound also contains a piperazine ring and exhibits similar biological activities.

5-(4-chlorophenyl)-1,3,4-thiadiazole-2-sulfonamide: This compound features a sulfonamide group and is known for its antiviral activity.